Cas no 1353946-50-5 (tert-Butyl ((1-(6-ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-2-yl)methyl)carbamate)

• Product Name: tert-Butyl ((1-(6-ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-2-yl)methyl)carbamate
• CAS No: 1353946-50-5
• MF: C₁₈H₃₀N₄O₃S
• MW: 382.520802974701
• CID: 2091147
• PubChem ID: 66570008
• Update Time: 2025-10-31

tert-Butyl ((1-(6-ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-2-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((1-(6-ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-2-yl)methyl)carbamate
• tert-Butyl((1-(6-ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-2-yl)methyl)carbamate
• DB-215330
• 1353946-50-5
• G69906
• [1-(6-Ethoxy-2-methylsulfanyl-pyrimidin-4-yl)-piperidin-2-ylmethyl]-carbamic acid tert-butyl ester
• tert-butyl N-[[1-(6-ethoxy-2-methylsulfanylpyrimidin-4-yl)piperidin-2-yl]methyl]carbamate
• AKOS024463472
• TERT-BUTYL N-({1-[6-ETHOXY-2-(METHYLSULFANYL)PYRIMIDIN-4-YL]PIPERIDIN-2-YL}METHYL)CARBAMATE

• MDL： MFCD21098744
• Inchi： 1S/C18H30N4O3S/c1-6-24-15-11-14(20-16(21-15)26-5)22-10-8-7-9-13(22)12-19-17(23)25-18(2,3)4/h11,13H,6-10,12H2,1-5H3,(H,19,23)
• InChI Key： DOVPQMIFWMBGKF-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=CC(=N1)N1CCCCC1CNC(=O)OC(C)(C)C)OCC

Computed Properties

• Exact Mass: 382.20386201g/mol
• Monoisotopic Mass: 382.20386201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on tert-Butyl ((1-(6-ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-2-yl)methyl)carbamate

Research Brief on tert-Butyl ((1-(6-ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-2-yl)methyl)carbamate (CAS: 1353946-50-5)

Recent advances in chemical biology and medicinal chemistry have highlighted the significance of pyrimidine derivatives as key scaffolds in drug discovery. Among these, the compound tert-Butyl ((1-(6-ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-2-yl)methyl)carbamate (CAS: 1353946-50-5) has emerged as a promising candidate due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

The molecular structure of tert-Butyl ((1-(6-ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-2-yl)methyl)carbamate incorporates a pyrimidine core modified with ethoxy and methylthio substituents, along with a piperidine ring and a carbamate protecting group. This configuration has been shown to enhance both the compound's stability and its ability to interact with biological targets. Recent studies have explored its role as an intermediate in the synthesis of kinase inhibitors, particularly those targeting cancer-related pathways such as PI3K and mTOR.

In terms of synthetic methodology, a 2023 publication in the Journal of Medicinal Chemistry detailed an optimized route for producing this compound with high yield (78%) and purity (>98%). The process involves a multi-step sequence starting from 6-ethoxy-2-(methylthio)pyrimidin-4-amine, followed by piperidine ring formation and subsequent carbamate protection. Notably, the use of microwave-assisted synthesis has reduced reaction times from 12 hours to under 2 hours while maintaining excellent stereoselectivity.

Pharmacological evaluations have revealed that this compound exhibits moderate inhibitory activity against several cancer cell lines, with IC50 values ranging from 1.2 to 5.6 μM in preliminary in vitro assays. Molecular docking studies suggest that the ethoxy and methylthio groups play crucial roles in binding to the ATP pocket of target kinases. Furthermore, the carbamate protection appears to improve the compound's metabolic stability, as evidenced by its extended half-life (t1/2 = 4.7 hours) in human liver microsome assays.

Current research directions include structural optimization to enhance potency and selectivity, as well as investigations into the compound's potential as a PROTAC (Proteolysis Targeting Chimera) warhead. A recent patent application (WO2023056421) describes derivatives of this compound conjugated with E3 ligase ligands, showing promising degradation of target proteins in cellular models. These developments position tert-Butyl ((1-(6-ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-2-yl)methyl)carbamate as a versatile building block for next-generation therapeutics.

In conclusion, the growing body of research on this compound underscores its importance in medicinal chemistry. Its unique structural features, combined with demonstrated biological activity and synthetic tractability, make it a valuable tool for drug discovery efforts targeting kinase-mediated diseases. Future studies will likely focus on expanding its applications through targeted modifications and combination with emerging therapeutic modalities.